Cas no 864918-17-2 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• CAS No: 864918-17-2
• MF: C₁₉H₁₇N₃O₃S₂
• MW: 399.48658156395
• CID: 6222368
• PubChem ID: 4571572
• Update Time: 2025-10-18

N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• N-(1,3-benzodioxol-5-ylmethyl)-2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• SMR000236289
• SR-01000141045-1
• 864918-17-2
• CHEMBL1538651
• HMS2578I19
• SR-01000141045
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide
• AKOS024597748
• MLS000720384
• F0698-0235

• Inchi： 1S/C19H17N3O3S2/c1-12-3-2-4-14(7-12)18-21-19(27-22-18)26-10-17(23)20-9-13-5-6-15-16(8-13)25-11-24-15/h2-8H,9-11H2,1H3,(H,20,23)
• InChI Key： JAVXTILWOPJAME-UHFFFAOYSA-N
• SMILES： S(C1=NC(C2=CC=CC(C)=C2)=NS1)CC(NCC1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 399.07113376g/mol
• Monoisotopic Mass: 399.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 127Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864918-17-2)

N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide, identified by its CAS number 864918-17-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The structural framework of N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide is characterized by the presence of several key functional groups. The benzodioxole moiety, also known as dihydroxybenzo[b][1,4]oxazepine, is a prominent feature that contributes to its unique chemical properties. This scaffold is known for its ability to interact with biological targets in a manner that can modulate various physiological processes. Additionally, the presence of a thiadiazole ring further enhances its potential as a bioactive molecule.

The thiadiazole component is particularly noteworthy due to its wide-ranging biological activities. Thiadiazoles have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. In particular, the 1,2,4-thiadiazole scaffold is recognized for its ability to inhibit enzymes and receptors involved in cell signaling pathways that are relevant to various diseases. The incorporation of a methyl group and a sulfanyl group in the structure of N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide adds additional layers of complexity and functionality, which may contribute to its unique pharmacological profile.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific disease mechanisms. N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide represents a promising candidate in this context. Its molecular structure suggests potential interactions with biological targets that are implicated in conditions such as cancer, inflammation, and neurodegenerative disorders. The benzodioxole moiety alone has been associated with activities that could be relevant to these diseases.

The 3-methylphenyl group in the compound's structure is another critical feature that may influence its biological activity. Aromatic rings with substituents like methyl groups are often found in bioactive molecules due to their ability to engage in hydrophobic interactions and π-stacking with biological targets. These interactions can be crucial for the efficacy of a drug candidate. The combination of the 3-methylphenyl group with the thiadiazole and benzodioxole moieties in N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide creates a complex molecular environment that may contribute to its multifaceted biological effects.

Recent studies have highlighted the importance of understanding the structural features of molecules that contribute to their biological activity. Computational modeling and experimental techniques have been employed to elucidate how different parts of the molecule interact with biological targets at the molecular level. These studies often reveal insights into how modifications in the structure can enhance or alter the pharmacological properties of a compound.

In the context of drug discovery, N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide represents an interesting example of how combining different pharmacophoric elements can lead to the development of novel bioactive molecules. The integration of the benzodioxole and thiadiazole scaffolds with appropriate substituents provides a basis for further optimization and development into potential drug candidates.

The sulfanyl group in the compound's name is another important structural feature that may play a role in its biological activity. Sulfanyl groups are known for their ability to participate in hydrogen bonding and other forms of interaction with biological targets. These interactions can be critical for determining the binding affinity and specificity of a drug candidate.

The potential applications of N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-y lsulfanyl}acetamide extend across multiple therapeutic areas. Its structural features suggest potential utility in developing treatments for cancer by targeting enzymes and receptors involved in cell proliferation and survival pathways. Additionally, it may have applications in managing inflammatory conditions by modulating inflammatory cytokine production and signaling pathways.

The compound's ability to interact with various biological targets also makes it a valuable tool for research purposes. It can be used as an intermediate or starting material for synthesizing more complex molecules with tailored pharmacological properties. This flexibility is particularly important in drug discovery pipelines where lead optimization is often required to improve potency and selectivity.

In conclusion，N-(N-(H- 1, 3 -benzodioxol -5 -y l) )methyl -( 20- { 30- ( )methylpheny l) -( 12, 14 -thiadiazo l -5- ylsulfanyl) )acetamide (CAS No. 864918- 17 -02) ) is a multifaceted organic compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into various therapeutic applications.